Cas no 17519-27-6 (Cyclopentasiloxane, nonamethyl-)

• Product Name: Cyclopentasiloxane, nonamethyl-
• CAS No: 17519-27-6
• MF: C₉H₂₇O₅Si₅
• MW: 355.735187768936
• CID: 96236
• PubChem ID: 54256653
• Update Time: 2025-04-18

Cyclopentasiloxane, nonamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentasiloxane, nonamethyl-
• 2,2,4,4,6,6,8,8,10-nonamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane
• DTXSID30778220
• nonamethylcyclopentasiloxane
• SCHEMBL668360
• 17519-27-6
• 2,2,4,4,6,6,8,8,10-Nonamethyl-1,3,5,7,9,2,4,6,8,10-pentoxapentasilecane

• Inchi： 1S/C9H27O5Si5/c1-15-10-16(2,3)12-18(6,7)14-19(8,9)13-17(4,5)11-15/h1-9H3
• InChI Key： JRHXLTMJBBHGCR-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)O[Si](C)(C)O[Si](C)(C)O1 |^1:8|

Computed Properties

• Exact Mass: 355.07048163g/mol
• Monoisotopic Mass: 355.07048163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų